25T4-NBOMe (hydrochloride)
Overview
Description
25T4-NBOMe (hydrochloride) is a derivative of 2C-T-4, characterized by the addition of a benzyl-methoxy (BOMe) group to the amine . The physiological and toxicological effects of this designer drug have not been investigated, although there is a case report of 2C-T-4 causing acute psychosis .
Molecular Structure Analysis
The molecular formula of 25T4-NBOMe (hydrochloride) is C21H29NO3S • HCl . The InChI code is InChI=1S/C21H29NO3S.ClH/c1-15(2)26-21-13-19(24-4)16(12-20(21)25-5)10-11-22-14-17-8-6-7-9-18(17)23-3;/h6-9,12-13,15,22H,10-11,14H2,1-5H3;1H .Physical and Chemical Properties Analysis
25T4-NBOMe (hydrochloride) is a crystalline solid . It has a molecular weight of 412.0 . It is soluble in DMF, DMSO, and Ethanol .Scientific Research Applications
1. Analysis and Detection Methods
- Analysis on Blotter Paper : 25T4-NBOMe (hydrochloride) and similar NBOMe derivatives are often found on blotter paper. Direct Analysis in Real Time AccuTOF(TM) mass spectrometry and high-performance liquid chromatography triple quadrupole mass spectrometry are used for screening and quantifying these substances (Poklis et al., 2015).
- Characterization of Metabolism : The metabolism of 25I-NBOMe, a related compound, involves enzymes like cytochrome P450 (CYP3A4 and CYP2D6). Understanding these pathways is crucial for developing clinical and forensic analysis methods (Nielsen et al., 2017).
2. Pharmacological and Toxicological Profile
- Pharmacological Effects : NBOMe compounds, including 25T4-NBOMe, are potent serotonin 5-HT2A receptor agonists. They produce effects similar to other serotonergic hallucinogens but have higher negative effects and offer greater 'value for money' (Lawn et al., 2014).
- Metabolic Fate : Studies on similar NBOMe compounds show primary metabolism routes like demethylation and hydroxylation. These insights are vital for clinical treatment and toxicological investigations (Leth-Petersen et al., 2016).
3. Clinical and Forensic Relevance
- Clinical Toxicology : Cases of acute toxicity and fatalities associated with NBOMe compounds underscore the importance of including these substances in routine drugs-of-abuse screening and developing rapid immunoassay screening tests (Wood et al., 2015).
- Electrochemical Analysis for Forensic Application : Techniques like Square Wave Voltammetry have been developed for the detection of NBOMes in forensic samples, showcasing the need for fast and sensitive methods in drug abuse investigations (Oiye et al., 2017).
Safety and Hazards
Mechanism of Action
Target of Action
25T4-NBOMe (hydrochloride), also known as 2C-T-4-NBOMe or 2,5-Dimethoxy-4-isopropylthiophenethylamine-NBOMe, is a derivative of 2C-T-4 . The primary targets of this compound are the serotonin receptors 5-HT2A and 5-HT2C . These receptors play a crucial role in the regulation of mood, anxiety, and the sleep-wake cycle.
Mode of Action
25T4-NBOMe interacts with its targets by acting as an ultrapotent and highly efficacious agonist of the serotonin receptors 5-HT2A and 5-HT2C . The addition of a benzyl-methoxy (BOMe) group to the amine significantly increases the affinity and activity of this compound at these receptors .
Biochemical Pathways
It is known that the activation of 5-ht2a and 5-ht2c receptors can lead to various downstream effects, including alterations in mood and perception .
Pharmacokinetics
It is known that the compound can be administered in various forms, including blotter papers, powder, liquid, or tablets, and it can be administered sublingually/buccally, intravenously, via nasal insufflations, or by smoking .
Result of Action
It has been reported that the compound can cause acute psychosis . Other observed adverse effects include visual and auditory hallucinations, confusion, anxiety, panic and fear, agitation, uncontrollable violent behavior, seizures, excited delirium, and sympathomimetic signs such as mydriasis, tachycardia, hypertension, hyperthermia, and diaphoresis .
Biochemical Analysis
Biochemical Properties
The N-(2-methoxybenzyl) addition in 25T4-NBOMe (hydrochloride) significantly increases the affinity and activity of other disubstituted phenethylamines at the serotonin receptor 5-HT2A . This suggests that 25T4-NBOMe (hydrochloride) may interact with enzymes, proteins, and other biomolecules involved in the serotonin signaling pathway.
Cellular Effects
It is known that substances carrying the N-benzyl phenethylamine (NBOMe) structure can activate the µ opioid receptor (MOR), which could influence cell function . This activation could potentially impact cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
The molecular mechanism of 25T4-NBOMe (hydrochloride) involves its interaction with the serotonin receptor 5-HT2A . It is also suggested that NBOMe compounds, including 25T4-NBOMe (hydrochloride), can activate the µ opioid receptor (MOR) . This activation could lead to changes in gene expression and enzyme activity.
Temporal Effects in Laboratory Settings
It is known that the effects of NBOMe compounds can be observed at high concentrations
Dosage Effects in Animal Models
It is suggested that the MOR activity of psychedelics, including 25T4-NBOMe (hydrochloride), is only noticed at high concentrations .
Metabolic Pathways
It is known that NBOMe compounds are extensively metabolized, mainly via O-dealkylation, hydroxylation, glucuronidation, and combinations thereof .
Properties
IUPAC Name |
2-(2,5-dimethoxy-4-propan-2-ylsulfanylphenyl)-N-[(2-methoxyphenyl)methyl]ethanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H29NO3S.ClH/c1-15(2)26-21-13-19(24-4)16(12-20(21)25-5)10-11-22-14-17-8-6-7-9-18(17)23-3;/h6-9,12-13,15,22H,10-11,14H2,1-5H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJPMHWMYUDTAOS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SC1=C(C=C(C(=C1)OC)CCNCC2=CC=CC=C2OC)OC.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H30ClNO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101342533 | |
Record name | 2-(4-(Isopropylthio)-2,5-dimethoxyphenyl)-N-(2-methoxybenzyl)ethanamine hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101342533 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
412.0 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1566571-73-0 | |
Record name | 2-(4-(Isopropylthio)-2,5-dimethoxyphenyl)-N-(2-methoxybenzyl)ethanamine hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101342533 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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